![molecular formula C11H13FO B6240771 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one CAS No. 1780891-80-6](/img/no-structure.png)
1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one
Overview
Description
1-[3-Fluoro-4-(propan-2-yl)phenyl]ethan-1-one (FEPE) is a synthetic compound that is used in a variety of scientific research applications. FEPE has been used in the development of new drugs, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one has a variety of scientific research applications. It has been used in the development of new drugs, as well as in the study of biochemical and physiological effects. 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one has also been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes can lead to a variety of biochemical and physiological effects, as discussed below.
Biochemical and Physiological Effects
1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes can lead to decreased inflammation and pain, as well as improved cardiovascular health. 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one has also been shown to have antioxidant and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one in scientific research has a number of advantages. It is a relatively stable compound, and it is relatively easy to synthesize. Additionally, 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one has a variety of biochemical and physiological effects that make it useful in the study of a variety of diseases. However, there are also some limitations to the use of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one in lab experiments. For example, it is not soluble in water, and it is not very stable in acidic or basic solutions.
Future Directions
The potential applications of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one are vast and varied. Future research may focus on the use of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one as a drug delivery system, as a catalyst in organic synthesis, or as a reagent in the synthesis of other compounds. Additionally, further research may focus on the mechanism of action of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one and its biochemical and physiological effects. Finally, research may focus on the development of new methods for synthesizing 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one, as well as ways to increase its solubility and stability.
Synthesis Methods
The synthesis of 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one is a multi-step process that requires the use of a variety of reagents. The first step involves the reaction of a phenyl bromoacetate with a Grignard reagent in the presence of a base. This reaction produces a phenyl ethyl ketone, which is then reacted with a fluoroalkyl bromide in the presence of a base to yield 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one involves the conversion of a substituted benzene to an aldehyde, followed by a nucleophilic addition reaction with an alkyl halide.", "Starting Materials": [ "3-fluoro-4-(propan-2-yl)phenol", "Chloroacetyl chloride", "Sodium hydroxide", "Diethyl ether", "Hydrochloric acid", "Sodium chloride", "Anhydrous magnesium sulfate", "Ethanol" ], "Reaction": [ "Step 1: Protection of the phenol group by reacting 3-fluoro-4-(propan-2-yl)phenol with chloroacetyl chloride in the presence of sodium hydroxide to form 3-fluoro-4-(propan-2-yl)phenyl 2-chloroacetate.", "Step 2: Hydrolysis of the ester group by reacting 3-fluoro-4-(propan-2-yl)phenyl 2-chloroacetate with sodium hydroxide in diethyl ether to form 3-fluoro-4-(propan-2-yl)benzaldehyde.", "Step 3: Nucleophilic addition reaction by reacting 3-fluoro-4-(propan-2-yl)benzaldehyde with ethyl magnesium bromide in diethyl ether to form 1-[3-fluoro-4-(propan-2-yl)phenyl]ethanol.", "Step 4: Oxidation of the alcohol group by reacting 1-[3-fluoro-4-(propan-2-yl)phenyl]ethanol with chromic acid in ethanol to form 1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one.", "Step 5: Purification of the product by washing with hydrochloric acid, sodium chloride, and anhydrous magnesium sulfate." ] } | |
CAS RN |
1780891-80-6 |
Product Name |
1-[3-fluoro-4-(propan-2-yl)phenyl]ethan-1-one |
Molecular Formula |
C11H13FO |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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